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Compound of Interest

Compound Name: uvarovite

Cat. No.: B1174922

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential safety and logistical information for handling
uvarovite, a calcium chromium silicate mineral. By adhering to these protocols, you can
minimize risks and ensure a safe laboratory environment.

Uvarovite contains chromium in its trivalent state (Cr(lll)). While generally considered less
toxic than hexavalent chromium (Cr(VI)), it is crucial to handle all chemicals with appropriate
precautions to prevent potential health hazards. Inhalation of dust from finely powdered
uvarovite can cause respiratory irritation, and prolonged skin contact may lead to skin
irritation.

Essential Personal Protective Equipment (PPE)

When handling uvarovite, especially in powdered form, a comprehensive PPE strategy is
necessary to minimize exposure.
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PPE Category Recommendation Specification

NIOSH-approved N95, R95, or
P95 filter for concentrations up
) o ) ) to 5 mg/m3. For higher
_ _ Air-purifying respirator with a )
Respiratory Protection _ _ concentrations up to 25 mg/m3,
particulate filter ) ] ]

a full-facepiece respirator with
an N100, R100, or P100 filter

is recommended.[1]

Nitrile, neoprene, or natural
rubber gloves are suitable for
. ) ) preventing skin contact.[2]
Hand Protection Chemical-resistant gloves ]
Regularly inspect gloves for
any signs of degradation or

punctures.

Safety glasses with side ] )
Essential for protecting eyes

Eye Protection shields or chemical splash ]
from dust particles.
goggles
A standard lab coat is
) recommended to prevent
Body Protection Laboratory coat

contamination of personal

clothing.

Operational Plan for Handling Uvarovite

A systematic approach to handling uvarovite in a laboratory setting is critical to ensure safety
and maintain the integrity of your research.

Experimental Workflow for Handling Uvarovite
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Uvarovite Handling Workflow
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[Review Safety Data Sheet (SDS)]

Don Appropriate PPE
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Work in a well-ventilated area or fume hood

:

Handle with care to minimize dust generation

:

Use appropriate tools for transfer (e.g., spatula)
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Post—Héndling

Glean work area with a HEPA-filtered vacuum or wet methods)

:

Gecontaminate or dispose of used tools)

4 Waste ¢isposal N

[Segregate uvarovite waste from other laboratory wasta

:

Gispose of in sealed, labeled containers)

:

Gollow institutional and local regulations for hazardous waste disposaD
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Caption: A step-by-step workflow for the safe handling of uvarovite in a laboratory setting.
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Disposal Plan

Proper disposal of uvarovite and any contaminated materials is crucial to prevent
environmental contamination and comply with regulations.

o Waste Segregation: All uvarovite waste, including contaminated PPE, weighing papers, and
cleaning materials, should be collected in a dedicated, clearly labeled, and sealed container.

o Container Labeling: The waste container must be labeled as "Hazardous Waste: Chromium
Compound" and include the date of accumulation.

¢ Disposal Method: Chromium-containing waste should be disposed of as hazardous waste.[3]
[4] The primary method for disposal is through a licensed hazardous waste disposal facility. It
is often recommended to convert chromium waste into a more stable form, such as
chromium (1) oxide, before disposal.[3]

» Regulatory Compliance: Always adhere to your institution's specific hazardous waste
disposal procedures and local, state, and federal regulations. Contact your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Occupational Exposure Limits for Chromium
Compounds

The following table summarizes the occupational exposure limits for chromium and its
compounds as established by the Occupational Safety and Health Administration (OSHA) and
the National Institute for Occupational Safety and Health (NIOSH).

Exposure Limit (8-hour

Organization Substance TWA)

OSHA Chromium (l1I) compounds 500 pg/m3[5]

OSHA Hexavalent Chromium (Cr(VI)) 5 pg/m3[5][6][7]

NIOSH Chromium (llI) compounds 500 pg/m3 (10-hour TWA)[5]
NIOSH Hexavalent Chromium (Cr(VI)) 1 pg/m3 (10-hour TWA)[5]
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TWA (Time-Weighted Average): The average exposure over a normal workday.

By implementing these safety and logistical protocols, you can create a secure research
environment for the handling of uvarovite, fostering a culture of safety and responsibility in
your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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